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Introduction
The Chan-Lam coupling is a powerful and versatile cross-coupling reaction for the formation of

carbon-heteroatom bonds, specifically aryl-nitrogen, aryl-oxygen, and aryl-sulfur bonds.[1][2]

This reaction typically involves the coupling of an arylboronic acid with an amine, alcohol, or

thiol, and is catalyzed by a copper salt, most commonly copper(II) acetate.[3][4][5] A key

advantage of the Chan-Lam coupling is its operational simplicity; it can often be conducted at

room temperature, is tolerant of air and moisture, and generally requires milder conditions than

analogous palladium-catalyzed reactions like the Buchwald-Hartwig amination.[1][4][6] These

features, along with the low cost and low toxicity of copper catalysts, make the Chan-Lam

coupling an attractive methodology in organic synthesis, particularly in the fields of medicinal

chemistry and drug development for the synthesis of complex molecules.[3][7][8]

Catalytic Cycle
The proposed mechanism for the Chan-Lam coupling involves a Cu(II)/Cu(III) or a Cu(I)/Cu(III)

catalytic cycle. A generally accepted pathway is illustrated below. The reaction is initiated by the

coordination of the nucleophile (amine, alcohol, or thiol) to the copper(II) acetate. This is
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followed by transmetalation with the arylboronic acid to form a copper(II)-aryl intermediate.

Oxidation to a transient Cu(III) species, often facilitated by oxygen from the air, precedes the

reductive elimination of the desired product and regeneration of the active copper catalyst.[1][4]
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Caption: Proposed Catalytic Cycle for the Chan-Lam Coupling.

General Experimental Protocol
This protocol provides a general procedure for the Chan-Lam coupling reaction. The specific

conditions, such as solvent, base, temperature, and reaction time, may require optimization

depending on the specific substrates used.

Materials:

Arylboronic acid

Amine, alcohol, or thiol

Copper(II) acetate (Cu(OAc)₂)

Base (e.g., pyridine, triethylamine (Et₃N), or diisopropylethylamine (DIPEA))
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Solvent (e.g., dichloromethane (DCM), acetonitrile (MeCN), or dimethyl sulfoxide (DMSO))

Molecular sieves (optional, but recommended for moisture-sensitive reactions)

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere setup (optional, but can be beneficial for reproducibility)

Procedure:

To a dry round-bottom flask, add the arylboronic acid (1.0-2.0 equiv.), the amine, alcohol, or

thiol (1.0 equiv.), and copper(II) acetate (1.0-2.0 equiv.).

If using, add activated molecular sieves (e.g., 3Å or 4Å) to the flask.

Add the appropriate solvent and then the base (2.0-3.0 equiv.).

Stir the reaction mixture at room temperature or heat to the desired temperature (typically

ranging from room temperature to 120°C).[6]

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature if it was heated.

Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad

of celite to remove solid residues.

Wash the filtrate with saturated aqueous sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

coupled product.
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Experimental Workflow
The following diagram outlines a typical workflow for performing and analyzing a Chan-Lam

coupling reaction.
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Caption: General Experimental Workflow for Chan-Lam Coupling.
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Data Presentation: Representative Examples
The following tables summarize reaction conditions and outcomes for various Chan-Lam

couplings using copper(II) acetate.

Table 1: C-N Bond Formation (N-Arylation)

Entry
Arylbor
onic
Acid

Amine/
N-
Heteroc
ycle

Base Solvent
Temp
(°C)

Time (h)
Yield
(%)

1
Phenylbo

ronic acid
Aniline Pyridine DCM RT 72 90

2

p-

Tolylboro

nic acid

2-

Aminopyr

idine

DIPEA DMSO 120 24 85[6]

3
Phenylbo

ronic acid
Imidazole Pyridine DCM RT 48 92

4

4-

Methoxy

phenylbo

ronic acid

Pyrrolidin

e
Et₃N DCM RT 24 88

5

Naphthyl

boronic

acid

Indole Pyridine DCM RT 48 75

Table 2: C-O Bond Formation (O-Arylation)
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Entry
Arylbor
onic
Acid

Alcohol/
Phenol

Base Solvent
Temp
(°C)

Time (h)
Yield
(%)

1
Phenylbo

ronic acid
Phenol Et₃N DCM RT 48 85[7]

2

4-

Chloroph

enylboro

nic acid

4-

Methoxy

phenol

Pyridine DCM RT 24 91

3
Phenylbo

ronic acid

Benzyl

alcohol
Et₃N DCM RT 72 78

4

3,5-

Dimethyl

phenylbo

ronic acid

1-

Hexanol
Pyridine Toluene 80 24 65

5
Phenylbo

ronic acid

(R)-(-)-2-

Phenyl-1-

propanol

DMAP
DCM/Me

OH
RT 8 70[6]

Table 3: C-S Bond Formation (S-Arylation)
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Entry
Arylbor
onic
Acid

Thiol Base Solvent
Temp
(°C)

Time (h)
Yield
(%)

1
Phenylbo

ronic acid

Thiophen

ol
Et₃N Toluene 80 12 94

2

4-

Tolylboro

nic acid

1-

Dodecan

ethiol

Pyridine DCM RT 24 89

3

4-

Fluoroph

enylboro

nic acid

2-

Naphthal

enethiol

Et₃N Toluene 100 10 92

4
Phenylbo

ronic acid

Benzyl

mercapta

n

Pyridine DCM RT 18 85

5

3-

Methoxy

phenylbo

ronic acid

Thiophen

ol
Et₃N Toluene 80 12 96

Detailed Experimental Protocols
Protocol 1: Synthesis of N-Phenylaniline (C-N Coupling)
Materials:

Phenylboronic acid (1.22 g, 10.0 mmol)

Aniline (0.93 g, 10.0 mmol)

Copper(II) acetate (1.82 g, 10.0 mmol)

Pyridine (2.42 mL, 30.0 mmol)

Dichloromethane (DCM, 50 mL)
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1 M HCl, Saturated NaHCO₃ solution, Brine

Anhydrous MgSO₄

Silica gel for column chromatography

Hexanes/Ethyl acetate solvent system

Procedure:

In a 100 mL round-bottom flask, dissolve phenylboronic acid and aniline in DCM.

Add copper(II) acetate and pyridine to the solution.

Stir the mixture at room temperature for 72 hours.

Monitor the reaction by TLC (3:1 Hexanes:Ethyl Acetate).

Upon completion, dilute the reaction mixture with 50 mL of DCM and wash with 1 M HCl (2 x

30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

hexanes and ethyl acetate to yield N-phenylaniline as a white solid.

Protocol 2: Synthesis of Diphenyl Ether (C-O Coupling)
Materials:

Phenylboronic acid (2.44 g, 20.0 mmol)

Phenol (0.94 g, 10.0 mmol)

Copper(II) acetate (1.82 g, 10.0 mmol)

Triethylamine (Et₃N) (4.18 mL, 30.0 mmol)
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Dichloromethane (DCM, 50 mL)

Saturated NaHCO₃ solution, Brine

Anhydrous Na₂SO₄

Silica gel for column chromatography

Hexanes/Ethyl acetate solvent system

Procedure:

To a 100 mL round-bottom flask, add phenol, phenylboronic acid, and copper(II) acetate.

Add DCM followed by triethylamine.

Stir the resulting mixture at room temperature for 48 hours.

Monitor the reaction by TLC (9:1 Hexanes:Ethyl Acetate).

After the reaction is complete, filter the mixture through a pad of celite, washing with DCM.

Wash the filtrate with saturated NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL).

Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

Purify the residue by flash column chromatography (silica gel, hexanes/ethyl acetate) to

afford diphenyl ether.

Protocol 3: Synthesis of Phenyl Phenyl Sulfide (C-S
Coupling)
Materials:

Phenylboronic acid (1.46 g, 12.0 mmol)

Thiophenol (1.10 g, 10.0 mmol)

Copper(II) acetate (1.82 g, 10.0 mmol)
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Triethylamine (Et₃N) (2.79 mL, 20.0 mmol)

Toluene (50 mL)

Saturated NH₄Cl solution, Brine

Anhydrous MgSO₄

Silica gel for column chromatography

Hexanes

Procedure:

In a 100 mL round-bottom flask, combine thiophenol, phenylboronic acid, and copper(II)

acetate in toluene.

Add triethylamine to the mixture.

Heat the reaction mixture to 80°C and stir for 12 hours.

Monitor the reaction by TLC (Hexanes).

After cooling to room temperature, filter the reaction mixture through celite.

Wash the filtrate with saturated NH₄Cl solution (2 x 25 mL) and brine (1 x 25 mL).

Dry the organic layer with anhydrous MgSO₄, filter, and concentrate.

Purify the crude product by flash column chromatography using hexanes as the eluent to

give phenyl phenyl sulfide as a colorless oil.

Troubleshooting
Low or No Conversion:

Moisture: Ensure all glassware is dry and consider using anhydrous solvents and

molecular sieves, especially for C-O couplings.[7]
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Activity of Copper Salt: Use a fresh bottle of copper(II) acetate or a high-purity grade.

Temperature: Some less reactive substrates may require heating.

Base: The choice of base can be critical. Amine bases like pyridine or Et₃N are common,

but inorganic bases may be effective in some cases.

Byproduct Formation:

Homocoupling of Boronic Acid: This is a common side reaction. Using a slight excess of

the boronic acid can sometimes be beneficial, but significant excess should be avoided.

Oxidation of Nucleophile: The reaction is typically run in the presence of air as the oxidant,

but excessive oxidation of the starting material can occur. Running the reaction under an

inert atmosphere and adding a controlled amount of an oxidant can sometimes improve

results.

Protodeboronation: This byproduct results from the replacement of the boronic acid group

with a hydrogen atom. Minimizing water content can help reduce this side reaction.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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